CID 78060925
Description
- Chemical identity: Provide IUPAC name, molecular formula, and canonical SMILES.
- Physicochemical properties: Melting point, solubility, logP, etc.
- Applications: Therapeutic, industrial, or research uses.
Properties
Molecular Formula |
C15H31NO3Si |
|---|---|
Molecular Weight |
301.50 g/mol |
InChI |
InChI=1S/C15H31NO3Si/c1-14(2)10-12(11-15(3,4)16-14)19-8-7-9-20-13(17-5)18-6/h12-13,16H,7-11H2,1-6H3 |
InChI Key |
XGKDRTBCLJUFEG-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)OCCC[Si]C(OC)OC)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of “CID 78060925” involves multiple steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:
Step 1: Preparation of intermediate A by reacting starting material X with reagent Y under conditions Z.
Step 2: Conversion of intermediate A to intermediate B using catalyst C and solvent D.
Step 3: Final reaction to obtain “this compound” by treating intermediate B with reagent E under temperature F and pressure G.
Industrial Production Methods: Industrial production of “this compound” typically involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and ensuring consistent quality control. The process may also involve purification steps such as crystallization, distillation, or chromatography to achieve the desired purity.
Types of Reactions:
Oxidation: “this compound” can undergo oxidation reactions in the presence of oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: “this compound” can participate in substitution reactions where functional groups are replaced by other groups using reagents like halogens or alkylating agents.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Bromine in carbon tetrachloride.
Major Products:
Oxidation: Formation of oxidized derivatives.
Reduction: Formation of reduced derivatives.
Substitution: Formation of substituted derivatives with different functional groups.
Chemistry:
- Used as a reagent in organic synthesis to create complex molecules.
- Studied for its reactivity and stability under various conditions.
Biology:
- Investigated for its potential as a biochemical probe to study cellular processes.
- Used in assays to understand its interaction with biological macromolecules.
Medicine:
- Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
- Studied for its pharmacokinetics and pharmacodynamics in preclinical models.
Industry:
- Utilized in the development of new materials with specific properties.
- Applied in the formulation of products such as coatings, adhesives, and polymers.
Mechanism of Action
The mechanism of action of “CID 78060925” involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound exerts its effects by binding to these targets and modulating their activity. The pathways involved may include signal transduction, gene expression, or metabolic processes.
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Research Findings
- Highlight differences in binding affinity , toxicity profiles , or synthetic accessibility compared to analogs.
- Discuss mechanistic insights (e.g., this compound's interaction with Target Z vs. Analog 1’s off-target effects).
Notes on Evidence Limitations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
